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Compound of Interest

Compound Name: IT-143A

Cat. No.: B1243627 Get Quote

Essential Safety and Handling Guide for IT-143A
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of IT-143A, a piericidin-group antibiotic. It includes detailed operational and disposal plans,

offering step-by-step procedural guidance to ensure laboratory safety and proper usage.

Product Information and Properties
IT-143A is a bacterial metabolite isolated from Streptomyces sp. and is classified as a

piericidin-group antibiotic.[1] It is supplied as an oil and should be considered hazardous.[1] All

personnel must review this guide and the complete Safety Data Sheet (SDS) provided by the

supplier before handling.
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Property Value Source

CAS Number 183485-32-7 [1]

Molecular Formula C₂₉H₄₃NO₄ [1]

Formula Weight 469.7 g/mol [1]

Appearance Oil [1]

Purity ≥95% [1]

Solubility

Soluble in ethanol, methanol,

DMSO, and dimethyl

formamide.

[1]

Storage Store at -20°C. [1]

Stability ≥ 4 years at -20°C. [1]

Biological Activity

Active against Micrococcus

luteus (MIC = 6.25 µg/ml) and

the fungi Aspergillus fumigatus

and Trichophyton rubrum

(MICs = 12.5-25 µg/ml).

[1]

Personal Protective Equipment (PPE)
Due to the hazardous nature of IT-143A, the following personal protective equipment is

mandatory when handling this compound.
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PPE Category Specification Rationale

Eye Protection
Chemical splash goggles and

a face shield.

Protects against splashes of

the oil or solutions, which can

cause eye irritation.

Hand Protection
Nitrile or other chemically

resistant gloves.

Prevents skin contact. Given

that IT-143A is an oil, ensure

gloves are rated for protection

against this type of chemical.

Body Protection
A lab coat worn over personal

clothing.

Protects against accidental

spills and contamination of

personal clothing.

Respiratory Protection

Not generally required if

handled in a properly

functioning chemical fume

hood. If there is a risk of

aerosolization outside of a

fume hood, a NIOSH-approved

respirator may be necessary.

Minimizes the risk of

inhalation.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedures is critical for the safe handling of IT-143A.

3.1. Preparation of Stock Solutions

Work Area Preparation: All handling of IT-143A, including the preparation of stock solutions,

must be conducted in a certified chemical fume hood to minimize inhalation exposure.

Gather Materials: Assemble all necessary equipment, including the vial of IT-143A,

appropriate solvent (ethanol, methanol, DMSO, or dimethyl formamide), and calibrated

pipettes.

Don PPE: Put on all required personal protective equipment as outlined in Section 2.
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Dissolving the Compound: IT-143A is supplied as an oil.[1] To prepare a stock solution,

dissolve the oil in the solvent of choice. The solution should be purged with an inert gas.[1]

For higher solubility, the tube can be warmed to 37°C and sonicated for a short period.

Storage of Stock Solution: Store the stock solution at -20°C in a tightly sealed vial. Stock

solutions are stable for several months under these conditions.

3.2. Spill Response

In the event of a spill, follow these procedures immediately:

Evacuate and Alert: Alert others in the immediate vicinity and evacuate the area if the spill is

large or if there is a risk of significant exposure.

Assess the Spill: Determine the extent of the spill. For minor spills (a few drops), proceed

with cleanup. For major spills, contact your institution's Environmental Health and Safety

(EHS) department.

Don PPE: If not already wearing it, don the appropriate PPE.

Contain the Spill: For the viscous, oily liquid, contain the spill using an absorbent material

like sand, earth, or vermiculite.

Clean the Spill:

Use a scoop or tongs to collect the absorbent material.

Place the contaminated absorbent into a sealed, labeled hazardous waste container.

Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol), followed

by soap and water.

Dispose of all cleaning materials as hazardous waste.

Report the Incident: Report the spill to your supervisor and the EHS department, as per your

institution's policy.
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Disposal Plan
All waste containing IT-143A, including unused stock solutions, contaminated media, and

disposable labware, must be treated as hazardous chemical waste.

Segregate Waste: Collect all IT-143A waste in a dedicated, clearly labeled, and leak-proof

hazardous waste container.

Labeling: The container must be labeled as "Hazardous Waste" and include the name "IT-
143A".

Disposal Request: Follow your institution's procedures for the disposal of hazardous

chemical waste. Do not pour any IT-143A waste down the drain.

Experimental Protocols
5.1. Mechanism of Action: Inhibition of Mitochondrial Complex I

IT-143A is a member of the piericidin group of antibiotics. Piericidins are known to be potent

inhibitors of the mitochondrial electron transport chain at Complex I (NADH:ubiquinone

oxidoreductase). This inhibition disrupts cellular respiration and ATP production, leading to

cytotoxicity.

5.2. Key Experiment: Measuring Inhibition of Mitochondrial Complex I

The following is a general protocol to assess the inhibitory effect of IT-143A on mitochondrial

Complex I.

Isolate Mitochondria: Isolate mitochondria from a suitable cell line or tissue source using

standard differential centrifugation techniques.

Prepare Assay Buffer: Prepare an assay buffer appropriate for measuring mitochondrial

respiration (e.g., containing mannitol, sucrose, KH₂PO₄, and a respiratory substrate for

Complex I such as glutamate/malate).

Oxygen Consumption Assay:
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Use a high-resolution respirometer (e.g., Oroboros Oxygraph-2k) or a similar instrument to

measure oxygen consumption.

Add the isolated mitochondria to the assay buffer in the respirometer chamber.

Initiate respiration by adding the Complex I substrates (glutamate and malate).

After a stable rate of oxygen consumption is established, add varying concentrations of IT-
143A (prepared as a stock solution in a suitable solvent like DMSO) to the chamber.

Record the change in the rate of oxygen consumption to determine the inhibitory effect of

IT-143A.

As a positive control, use a known Complex I inhibitor such as rotenone.

Data Analysis: Calculate the IC₅₀ value for IT-143A by plotting the percentage of inhibition of

oxygen consumption against the concentration of IT-143A.
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Caption: Experimental Workflow for Handling IT-143A.
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Caption: Proposed Signaling Pathway of IT-143A Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1243627#personal-protective-equipment-for-
handling-it-143a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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